![molecular formula C13H15N3O3 B4935504 ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate](/img/structure/B4935504.png)
ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate, also known as EDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDP is a pyrido[1,2-a]pyrimidine derivative that has been synthesized and studied for its biological activities.
Scientific Research Applications
Ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been investigated for its anticancer, antitumor, and antiviral activities. It has also been studied as a potential inhibitor of protein kinases, which are involved in cell signaling and regulation. In organic synthesis, this compound has been used as a building block for the synthesis of other pyridopyrimidine derivatives. In material science, this compound has been investigated for its potential applications in the development of organic electronics and optoelectronics.
Mechanism of Action
The mechanism of action of ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is not fully understood, but it is believed to involve the inhibition of protein kinases. Protein kinases are enzymes that regulate cellular processes such as cell growth, proliferation, and differentiation. Inhibition of protein kinases can lead to the disruption of these cellular processes, ultimately leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the activity of protein kinases, leading to the inhibition of cell growth and proliferation. In vivo studies have shown that this compound has anticancer and antitumor activities in animal models. This compound has also been shown to have antiviral activity against certain viruses.
Advantages and Limitations for Lab Experiments
Ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate has several advantages as a research tool. It is relatively easy to synthesize and has good stability under normal laboratory conditions. It also has a high degree of purity, which makes it suitable for use in biochemical and pharmacological assays. However, this compound also has some limitations. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo. It also has limited solubility in aqueous solutions, which can make it difficult to administer in certain assays.
Future Directions
There are several future directions for research on ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate. One potential direction is the development of more potent and selective protein kinase inhibitors based on the structure of this compound. Another direction is the investigation of the molecular mechanisms underlying the anticancer and antiviral activities of this compound. Additionally, this compound could be used as a starting point for the synthesis of other pyridopyrimidine derivatives with potential applications in medicinal chemistry, organic synthesis, and material science.
Synthesis Methods
The synthesis of ethyl 8-(dimethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate involves the condensation of 2-aminopyridine with ethyl 2-cyanoacetate followed by the reaction with dimethylformamide dimethyl acetal. The resulting product is then hydrolyzed to obtain this compound. This method has been optimized to achieve a high yield of this compound with good purity.
Properties
IUPAC Name |
ethyl 8-(dimethylamino)-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c1-4-19-13(18)10-8-14-11-7-9(15(2)3)5-6-16(11)12(10)17/h5-8H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLFNBQDMQRDWJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=C(C=CN2C1=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.